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Compound of Interest

Compound Name: Diacetonamine

Cat. No.: B058104

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide is a compilation of publicly available data for Diacetonamine
(CAS 625-04-7). A comprehensive, official Safety Data Sheet (SDS) with complete GHS
classification and toxicological data is not readily available. This document should be used as a
supplementary resource to internal risk assessments and standard laboratory safety protocols.
It is crucial to handle this substance with the caution appropriate for a chemical with an
incomplete toxicological profile. This compound should not be confused with Diacetone Alcohol
(CAS 123-42-2), a different substance for which extensive safety data exists.

Chemical Identification and Physical Properties

Diacetonamine, also known as 4-Amino-4-methyl-2-pentanone, is a chemical intermediate
used in organic synthesis.[1] It is commercially available, often as a hydrogen oxalate salt.[2][3]
The available physical and chemical properties are summarized below.
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Property Value Source(s)
CAS Number 625-04-7 [2][4]
Molecular Formula CeH13NO [1][4]
Molecular Weight 115.17 g/mol [11[2]
4-Amino-4-methyl-2-
Synonyms pentanone, 4-Methyl-4- [4115]
aminopentan-2-one
Appearance White crystalline solid [5][6]
Melting Point 125-130 °C (decomposes) [21151[7]
B _ ~180 °C (760 mmHg); 163 °C
Boiling Point [1114]
(12 mmHg)
Flash Point 56.2 £ 22.6 °C [4]
Density 0.9+£0.1g/cm3 [4]
B Soluble in water, alcohol, and
Solubility [5]

ether.

Storage Temperature

Room temperature; for long-
term storage (months to
years), -20 °C is

recommended.

[5][6]

Hazard Information and Classification

Detailed GHS classification for Diacetonamine is not consistently available across public

sources. One database explicitly states that GHS data is unavailable.[4] However, based on its

physical state and chemical family (ketone, amine), general hazards can be inferred. The

available classifications are listed below.
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Classification

Class | Code Description Source(s)
System
German Water Hazard Highly hazardous to

WGK 3 [21[3]
Class (WGK) water.
Storage Class 11 Combustible Solids. [2][3]

Hazard statements,
L ) pictograms, and signal
GHS Classification Not Available [4]
words are not

established.

Due to the lack of comprehensive hazard data, it is prudent to treat Diacetonamine as a
hazardous substance. Assume it may be an irritant to the skin, eyes, and respiratory system,
and handle accordingly.

Handling and Storage Precautions

Proper handling and storage are critical to ensure safety when working with chemicals with

incomplete data profiles.
Handling:
o Work in a well-ventilated area, preferably within a chemical fume hood.[4]

o Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves.

» Avoid contact with skin and eyes.[4]

e Prevent the formation of dust and aerosols.[4]

e Use non-sparking tools and take precautionary measures against static discharge.[4]
Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6]
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o Keep in a dark place, under an inert atmosphere.[5]

» Store away from incompatible materials and foodstuff containers.[4]

Toxicological Profile

No quantitative toxicological data, such as LD50 (lethal dose, 50%) or LC50 (lethal
concentration, 50%), for Diacetonamine were found in the reviewed sources. The absence of
this data necessitates a cautious approach, assuming the substance may be harmful if
ingested, inhaled, or absorbed through the skin.

Experimental Protocols

Detailed experimental protocols for the determination of the safety data presented in this guide
are not available in the public domain. Physical properties such as melting point are typically
determined using standard laboratory methods like capillary melting point apparatus. However,
specific methodologies for toxicological or ecotoxicological assessments for Diacetonamine
are not documented in the available literature.

Safety Workflows and Procedures

The following diagrams illustrate generalized workflows for handling and emergency response.
These should be adapted to specific laboratory and institutional protocols.
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Caption: A generalized workflow for the safe handling of Diacetonamine.
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Caption: A flowchart for first aid response to Diacetonamine exposure.

Emergency Procedures

First Aid Measures: Given the lack of specific data for Diacetonamine, standard first aid
protocols for chemical exposure should be followed. Always seek medical attention after any
exposure.

o Skin Contact: Remove all contaminated clothing immediately. Wash the affected area
thoroughly with soap and plenty of water for at least 15 minutes.[8]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[8] If contact lenses are present and
easy to remove, take them out.

 Inhalation: Move the affected person to an area with fresh air. If breathing is difficult, provide
oxygen. If the person is not breathing, begin artificial respiration.[8]
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e Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by
mouth to an unconscious person.[9]

Fire-Fighting Measures:

o Classification: Diacetonamine is classified as a combustible solid.[2][3]

» Suitable Extinguishing Media: For fires involving combustible solids or liquids, use dry
chemical, carbon dioxide (CO3), alcohol-resistant foam, or a water spray. Avoid using a direct
water jet, which may spread the fire.

e Hazards from Combustion: Combustion may produce toxic gases, including oxides of carbon
and nitrogen.

o Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).

Accidental Release Measures:

o Personal Precautions: Evacuate the area. Wear appropriate personal protective equipment
(PPE), including respiratory protection, chemical-resistant gloves, and safety goggles.

o Containment and Cleaning: For a solid spill, carefully sweep or scoop the material to avoid
creating dust. Place it into a suitable, labeled container for chemical waste disposal. Clean
the spill area thoroughly. Prevent the substance from entering drains or waterways, as it is
considered highly hazardous to water.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Diacetonamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b058104#diacetonamine-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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